BENGHE Foundational & Exploratory

Check Availability & Pricing

"alpha-Methylpiperidine-1-ethylamine" chemical
properties and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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ethylamine
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An In-depth Technical Guide to a-
Methylpiperidine-1-ethylamine

For: Researchers, Scientists, and Drug Development Professionals

Subject: Chemical Properties, Structure, and Biological Profile of a-Methylpiperidine-1-
ethylamine

Abstract

This technical guide provides a comprehensive overview of the chemical properties, structure,
and available biological information for a-Methylpiperidine-1-ethylamine. The nomenclature of
this compound can be ambiguous; this document primarily focuses on the isomer 1-(Piperidin-
1-yl)propan-2-amine and its closely related isomer 2-(Piperidin-1-yl)propan-1-amine, which is
more frequently documented under CAS Number 54151-70-1. This guide consolidates
available data on its chemical and physical properties, structural information, and notes the
current limitations in publicly accessible data regarding detailed experimental protocols and
specific biological signaling pathways.

Chemical Structure and Identification

The name "a-Methylpiperidine-1-ethylamine" suggests a methyl group on the ethylamine chain
at the alpha position relative to the amino group. This corresponds to the IUPAC name 1-
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(Piperidin-1-yl)propan-2-amine. An isomeric form, where the substitution pattern is altered, is 2-
(Piperidin-1-yl)propan-1-amine.

Structural Representation:
e 1-(Piperidin-1-yl)propan-2-amine:

o SMILES: CC(N)CN1CCCCC1

o InChl: InChI=1S/C8H18N2/c1-8(9)7-10-5-3-2-4-6-10/h8H,2-7,9H2,1H3
e 2-(Piperidin-1-yl)propan-1-amine (CAS: 54151-70-1):

o SMILES: C1ICCN(CC(C)N)CC1

o InChl: InChIl=1S/C8H18N2/c1-8(10)7-9-5-3-2-4-6-9/h8H,2-7,10H2,1H3

Physicochemical Properties

Quantitative data for these compounds is limited. The following table summarizes the available
information, primarily for 2-(Piperidin-1-yl)propan-1-amine (CAS 54151-70-1).

Property Value Source(s)
Molecular Formula CsH1sN:2 [1]
Molecular Weight 142.24 g/mol [1]
N ) 85 °C at 25 Torr[2]204.4 °C at
Boiling Point [3]
760 mmHg
Density 0.927 g/cm?3 (Predicted) [2][3]
CAS Number 54151-70-1 [1]

Note: Data for melting point and solubility for the parent compounds are not readily available in
the surveyed literature.

Synthesis and Experimental Protocols
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Detailed, step-by-step experimental protocols for the synthesis of a-Methylpiperidine-1-
ethylamine are not extensively documented in publicly available literature. However, general
synthetic strategies for piperidine derivatives are well-established.

A plausible synthetic approach for 1-(piperidin-1-yl)propan-2-amine could involve the reductive
amination of 1-(piperidin-1-yl)propan-2-one. This ketone precursor can be synthesized through
various organic chemistry methodologies.

A general workflow for such a synthesis is outlined below. Please note, this is a conceptual
workflow and would require laboratory optimization.
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Conceptual Synthesis Workflow

\

Starting Materials

Piperidine Propylene Oxide

Step 1: Albflation )

Nucleophilic ring-opening

Intermediate

G-(Piperidin-l-yl)propan-Z-cD

Step 2: Oxidation

Oxidation (e.g., PCC, Swern)

Ketone Precursor

G—(Piperidin—1—yl)propan-2—on9

Step 3: Redugtive Amination

Reductive Amination
(e.g., NH3, NaBH3CN)

1-(Piperidin-1-yl)propan-2-amine

Click to download full resolution via product page

Caption: Conceptual synthesis of 1-(piperidin-1-yl)propan-2-amine.
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Biological Activity and Signaling Pathways

There is a significant lack of specific data in the scientific literature regarding the biological
activity, mechanism of action, and associated signaling pathways for a-methylpiperidine-1-
ethylamine.

The piperidine moiety is a common scaffold in many biologically active compounds, including
pharmaceuticals targeting the central nervous system. Derivatives of piperidine are known to
act as ligands for various receptors, such as dopamine, serotonin, and sigma receptors. For

instance, certain piperidine-piperazine compounds are investigated as ligands for dopamine

and serotonin receptors for the potential treatment of a range of neurological and psychiatric
disorders.

However, without specific studies on a-methylpiperidine-1-ethylamine, it is not possible to
delineate a specific signaling pathway.

Visualization of Logical Relationships

Due to the absence of specific information on the biological mechanisms and signaling
pathways of a-methylpiperidine-1-ethylamine, a diagram illustrating these aspects cannot be
provided at this time. Further research and publication of experimental data are required to
enable such a visualization.

The logical relationship for the potential, though unconfirmed, role of a generic piperidine
derivative as a receptor antagonist can be conceptualized as follows:
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Hypothetical Antagonist Action
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(e.g., Signal Transduction Cascade)
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Caption: Hypothetical mechanism of receptor antagonism.

Conclusion

o-Methylpiperidine-1-ethylamine, likely corresponding to 1-(piperidin-1-yl)propan-2-amine or its
isomer 2-(piperidin-1-yl)propan-1-amine, is a chemical entity with limited characterization in
public scientific databases. While its structural components suggest potential biological activity,
particularly within the central nervous system, there is a clear need for further research to
establish a comprehensive profile of its physicochemical properties, develop detailed synthetic
protocols, and investigate its pharmacological effects and mechanisms of action. This guide
serves as a summary of the currently available information and highlights the gaps in our
knowledge that future research may address.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347000#alpha-methylpiperidine-1-ethylamine-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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